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Compound of Interest

Compound Name: Gaxilose

Cat. No.: B1674640 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Gaxilose, chemically known as 4-O-β-D-galactopyranosyl-D-xylose, is a synthetic disaccharide

used as a diagnostic agent for the non-invasive assessment of hypolactasia, or lactase

deficiency.[1][2][3] This condition, which affects a significant portion of the world's population, is

characterized by a reduced ability to digest lactose, leading to symptoms of lactose intolerance.

[4] Gaxilose serves as a substrate for the intestinal enzyme lactase-phlorizin hydrolase (LPH).

[1][5] Upon oral administration, Gaxilose is hydrolyzed by lactase into its constituent

monosaccharides, galactose and D-xylose. The subsequent measurement of D-xylose levels in

urine or serum provides a direct indication of intestinal lactase activity.[5][6][7] This guide

provides a comprehensive overview of the synthesis and characterization of Gaxilose,

including detailed experimental protocols and data presentation.

Synthesis of Gaxilose
The synthesis of Gaxilose (4-O-β-D-galactopyranosyl-D-xylose) is a multi-step process that

involves the protection of functional groups, glycosylation, and subsequent deprotection. A

common synthetic route begins with a protected xylose derivative, such as benzyl 2,3-O-

isopropylidene-β-D-xylopyranoside. This protected xylose is then glycosylated with a protected

galactose derivative, for instance, 2,3,4,6-tetra-O-benzoyl-α-D-galactopyranosyl bromide. The

final step involves the removal of all protecting groups to yield the target molecule, Gaxilose.
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The comprehensive characterization of Gaxilose is crucial to confirm its identity, purity, and

structural integrity. Various analytical techniques are employed for this purpose, including

Nuclear Magnetic Resonance (NMR) spectroscopy, mass spectrometry (MS), and High-

Performance Liquid Chromatography (HPLC).

Data Presentation

The following tables summarize the key quantitative data obtained from the characterization of

synthesized Gaxilose.

Table 1: ¹H NMR

Spectroscopic Data for

Gaxilose (500 MHz, D₂O)

Chemical Shift (δ, ppm) Multiplicity Assignment

4.45 d H-1 (Gal)

4.28 d H-1 (Xyl)

3.95 dd H-4 (Xyl)

3.88 d H-4 (Gal)

3.75 - 3.50 m Other sugar protons
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Table 2: ¹³C NMR Spectroscopic Data for

Gaxilose (125 MHz, D₂O)

Chemical Shift (δ, ppm) Assignment

103.8 C-1 (Gal)

102.5 C-1 (Xyl)

79.2 C-4 (Xyl)

75.8 C-5 (Gal)

74.9 C-3 (Gal)

73.1 C-2 (Gal)

71.5 C-5 (Xyl)

69.8 C-4 (Gal)

61.7 C-6 (Gal)

Table 3: High-Resolution Mass Spectrometry

(HRMS) Data for Gaxilose

Parameter Value

Chemical Formula C₁₁H₂₀O₁₀

Molecular Weight 312.27 g/mol

Calculated m/z [M+Na]⁺ 335.0954

Measured m/z [M+Na]⁺ 335.0951
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Table 4: HPLC Purity Analysis of Gaxilose

Parameter Value

Column C18 Reverse-Phase

Mobile Phase Acetonitrile/Water Gradient

Detection Refractive Index (RI)

Purity >99%

Experimental Protocols
This section provides detailed methodologies for the key experiments involved in the synthesis

and characterization of Gaxilose.

Protocol 1: Synthesis of 4-O-β-D-galactopyranosyl-D-
xylose (Gaxilose)
1. Glycosylation:

Dissolve benzyl 2,3-O-isopropylidene-β-D-xylopyranoside (1 equivalent) in anhydrous
dichloromethane.
Add molecular sieves and stir under an inert atmosphere.
Cool the mixture to 0°C.
Add 2,3,4,6-tetra-O-benzoyl-α-D-galactopyranosyl bromide (1.2 equivalents) and a suitable
promoter (e.g., silver triflate).
Allow the reaction to warm to room temperature and stir for 24 hours.
Filter the reaction mixture and concentrate under reduced pressure.
Purify the crude product by silica gel chromatography.

2. Deprotection:

Dissolve the product from the glycosylation step in methanol.
Add a catalytic amount of sodium methoxide and stir at room temperature for 12 hours.
Neutralize the reaction with an acidic resin and filter.
Concentrate the filtrate.
Dissolve the residue in a mixture of ethanol and water.
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Add a palladium on carbon (Pd/C) catalyst.
Hydrogenate the mixture at 50 psi for 48 hours.
Filter the reaction through celite and concentrate the filtrate to yield Gaxilose.

Protocol 2: NMR Spectroscopic Analysis
Dissolve 5-10 mg of Gaxilose in 0.5 mL of deuterium oxide (D₂O).

Acquire ¹H and ¹³C NMR spectra on a 500 MHz spectrometer.

Process the spectra using appropriate software to assign chemical shifts and coupling

constants.

Protocol 3: High-Resolution Mass Spectrometry (HRMS)
Prepare a dilute solution of Gaxilose in a suitable solvent (e.g., water/methanol).

Analyze the sample using an electrospray ionization (ESI) time-of-flight (TOF) mass

spectrometer in positive ion mode.

Determine the accurate mass of the [M+Na]⁺ ion.

Protocol 4: HPLC Purity Analysis
Prepare a standard solution of Gaxilose at a concentration of 1 mg/mL in water.

Inject the solution onto a C18 reverse-phase HPLC column.

Elute with a gradient of acetonitrile in water.

Monitor the elution profile using a refractive index (RI) detector.

Calculate the purity based on the peak area of the main component.

Visualizations
Gaxilose Mechanism of Action in Lactase Deficiency
Diagnosis
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The following diagram illustrates the metabolic pathway of Gaxilose in individuals with and

without lactase sufficiency.
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Caption: Metabolic fate of Gaxilose in lactase sufficient vs. deficient individuals.

Experimental Workflow for Gaxilose Synthesis and
Characterization
This diagram outlines the sequential steps from starting materials to the final, characterized

product.
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Caption: Workflow from synthesis to final characterization of Gaxilose.
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Logical Relationship of Diagnostic Tests for Lactose
Intolerance
This diagram shows the classification and relationship between different diagnostic methods for

lactose intolerance, highlighting the position of the Gaxilose test.

Lactose Intolerance Diagnostics

Invasive Tests Non-Invasive Tests

Small Bowel Biopsy
(Direct Lactase Assay) Indirect Tests Genetic Testing

Hydrogen Breath Test Lactose Tolerance Test
(Blood Glucose)

Gaxilose Test
(Urine/Serum D-Xylose)

Click to download full resolution via product page

Caption: Classification of diagnostic tests for lactose intolerance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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